ethyl 7-fluoro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 7-fluoro-1-methyl-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C13H12FNO3/c1-3-18-13(17)10-7-15(2)11-6-8(14)4-5-9(11)12(10)16/h4-7H,3H2,1-2H3
• InChI Key: FSHSGWPMKVCLCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C1=O)C=CC(=C2)F)C
• Molecular Formula: C13H12FNO3
• Molecular Weight: 249.24 g/mol
• CAS No.: 103914-72-3

Description

Ethyl 7-fluoro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is a fluorinated quinoline derivative with potential applications in various fields of chemistry, biology, medicine, and industry. This compound features a quinoline core, a fluorine atom at the 7-position, a methyl group at the 1-position, and an ethyl ester group at the 3-position.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis typically begins with 7-fluoroquinoline as the starting material.

• Functionalization: The quinoline core is functionalized through a series of reactions, including nitration, reduction, and subsequent methylation to introduce the methyl group at the 1-position.

• Oxidation: The compound undergoes oxidation to form the 4-oxo-1,4-dihydroquinoline structure.

• Esterification: Finally, the carboxylic acid group is converted to its ethyl ester form through esterification.

Industrial Production Methods:

• Batch Production: The compound is synthesized in batches, with each step being carefully controlled to ensure purity and yield.

• Purification: Purification techniques such as recrystallization or column chromatography are employed to obtain the final product.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents like potassium permanganate or chromic acid.

• Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4).

• Substitution: Nucleophilic substitution reactions can occur at the fluorine or methyl positions, depending on the reagents used.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO4), chromic acid (H2CrO4), and acetic acid (CH3COOH).

• Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

• Substitution: Various nucleophiles and solvents depending on the specific reaction.

Major Products Formed:

• Oxidation Products: Various oxidized derivatives of the quinoline core.

• Reduction Products: Reduced forms of the compound, often leading to the formation of amines or alcohols.

• Substitution Products: Substituted quinolines with different functional groups at the fluorine or methyl positions.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. Biology: It serves as a probe in biological studies to understand the interaction of fluorinated compounds with biological systems. Medicine: The compound has shown potential in medicinal chemistry, particularly in the development of antiviral, antibacterial, and anticancer agents. Industry: It is used in the manufacturing of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which ethyl 7-fluoro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate exerts its effects involves its interaction with specific molecular targets. The fluorine atom enhances the compound's binding affinity to certain receptors, while the quinoline core interacts with enzymes and other proteins. The exact pathways and targets depend on the specific application and biological system.

Comparison with Similar Compounds

• Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate: Similar structure but with an ethyl group instead of a methyl group.

• Ethyl 7-fluoro-1-[(4-methylphenyl)methyl]-4-oxo-1,4-dihydroquinoline-3-carboxylate: Contains an additional benzyl group.

Uniqueness: Ethyl 7-fluoro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is unique due to its specific substitution pattern, which influences its chemical reactivity and biological activity. The presence of the fluorine atom at the 7-position enhances its binding affinity and stability compared to similar compounds.

Synthesis routes and methods

Procedure details

A mixture of ethyl 7-fluoro-4-hydroxyquinoline-3-carboxylate (4.7 g), anhydrous potassium carbonate (3.0 g), dimethyl sulphate (2.52 g) and butanone (200 ml) can be boiled under reflux for 14 hours. The solvent can be evaporated and the residue can be triturated with dichloromethane (150 ml). The mixture can be filtered and the filtrate evaporated to a small volume. Diethyl ether can be added, causing a solid to precipitate. The solid can be collected, washed with ether, dried and recrystallised from industrial methylated spirit to give the compound ethyl 7-fluoro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate, m.p. 164° C.-166° C.